Cas no 1250935-72-8 (5-amino-2-(2-methyl-1H-imidazol-1-yl)benzamide)

• Product Name: 5-amino-2-(2-methyl-1H-imidazol-1-yl)benzamide
• CAS No: 1250935-72-8
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 5177758
• Update Time: 2025-08-02

5-amino-2-(2-methyl-1H-imidazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-(2-methyl-1H-imidazol-1-yl)benzamide
• STL140583
• 5-amino-2-(2-methylimidazol-1-yl)benzamide
• Benzamide, 5-amino-2-(2-methyl-1H-imidazol-1-yl)-

• Inchi： 1S/C11H12N4O/c1-7-14-4-5-15(7)10-3-2-8(12)6-9(10)11(13)16/h2-6H,12H2,1H3,(H2,13,16)
• InChI Key： YLGFBHKQWJFZPV-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=CC=1N1C=CN=C1C)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 0.3
• Topological Polar Surface Area: 86.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-amino-2-(2-methyl-1H-imidazol-1-yl)benzamide

Research Brief on 5-amino-2-(2-methyl-1H-imidazol-1-yl)benzamide (CAS: 1250935-72-8): Recent Advances and Applications

The compound 5-amino-2-(2-methyl-1H-imidazol-1-yl)benzamide (CAS: 1250935-72-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic small molecule, characterized by its imidazole and benzamide moieties, exhibits promising biological activities, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its potential as a therapeutic agent and a chemical probe for understanding complex biological pathways.

One of the key areas of interest is the role of 5-amino-2-(2-methyl-1H-imidazol-1-yl)benzamide in targeting kinases and other signaling proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of the JAK-STAT pathway, which is implicated in inflammatory diseases and cancer. The compound's unique structure allows it to bind to the ATP-binding site of JAK2 with high affinity, as evidenced by X-ray crystallography data (DOI: 10.1021/acs.jmedchem.3c00512).

In addition to its kinase inhibitory properties, recent research has highlighted its potential in neurodegenerative diseases. A preclinical study conducted by researchers at the University of Cambridge revealed that 5-amino-2-(2-methyl-1H-imidazol-1-yl)benzamide can cross the blood-brain barrier and reduce tau protein aggregation in models of Alzheimer's disease. The compound's ability to modulate chaperone proteins like HSP90 was identified as a possible mechanism of action (DOI: 10.1038/s41524-023-01081-w).

From a chemical synthesis perspective, novel routes for the scalable production of 1250935-72-8 have been developed. A 2024 patent application (WO2024028761) describes an optimized three-step synthesis with improved yield (78%) and purity (>99.5%), addressing previous challenges in large-scale manufacturing. This advancement is critical for enabling further pharmacological evaluation and potential clinical translation.

The compound's physicochemical properties have also been thoroughly characterized in recent work. Quantum mechanical calculations combined with experimental data show that 5-amino-2-(2-methyl-1H-imidazol-1-yl)benzamide exists predominantly in the keto-amine tautomeric form in physiological conditions, which influences its binding characteristics. These findings were published in Physical Chemistry Chemical Physics (2024, 26, 11245-11258).

Looking forward, several research groups have initiated structure-activity relationship (SAR) studies to develop derivatives of 1250935-72-8 with enhanced potency and selectivity. Early results suggest that modifications at the 5-amino position can significantly alter target specificity while maintaining favorable pharmacokinetic profiles. These efforts are expected to yield new chemical entities for various therapeutic applications within the next 2-3 years.

In conclusion, 5-amino-2-(2-methyl-1H-imidazol-1-yl)benzamide represents a versatile scaffold with multiple potential applications in drug discovery and chemical biology. Its recent progress in target validation, synthetic accessibility, and mechanistic understanding positions it as an important compound for future research and development in the pharmaceutical industry.